Cas no 1657076-40-8 (2,7-Bis(trifluoromethyl)-9H-carbazole)

• Product Name: 2,7-Bis(trifluoromethyl)-9H-carbazole
• CAS No: 1657076-40-8
• MF: C₁₄H₇F₆N
• MW: 303.202504396439
• CID: 4702918
• PubChem ID: 134183116
• Update Time: 2025-07-19

2,7-Bis(trifluoromethyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 2,7-Bis(trifluoromethyl)-9H-carbazole
• FC(C1=CC=2NC3=CC(=CC=C3C=2C=C1)C(F)(F)F)(F)F
• CS-16047
• CS-0086464
• 1657076-40-8
• SCHEMBL19785406
• 2,7-Bis-trifluoromethyl-9H-carbazole
• AKOS037651167
• VCKDLFMKBZGECJ-UHFFFAOYSA-N
• D72105
• starbld0000731

• Inchi： 1S/C14H7F6N/c15-13(16,17)7-1-3-9-10-4-2-8(14(18,19)20)6-12(10)21-11(9)5-7/h1-6,21H
• InChI Key： VCKDLFMKBZGECJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC1C=C(C(F)(F)F)C=CC2=1)(F)F

Computed Properties

• Exact Mass: 303.04826820 g/mol
• Monoisotopic Mass: 303.04826820 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 15.8
• Molecular Weight: 303.20

Additional information on 2,7-Bis(trifluoromethyl)-9H-carbazole

Comprehensive Overview of 2,7-Bis(trifluoromethyl)-9H-carbazole (CAS No. 1657076-40-8): Properties, Applications, and Industry Trends

2,7-Bis(trifluoromethyl)-9H-carbazole (CAS No. 1657076-40-8) is a high-value heterocyclic compound widely recognized for its unique electronic properties and chemical stability. This fluorinated carbazole derivative has garnered significant attention in advanced material science, particularly in the development of organic semiconductors, OLED materials, and pharmaceutical intermediates. Its molecular structure, featuring two trifluoromethyl groups at the 2,7-positions, enhances its lipophilicity and electron-withdrawing capacity, making it indispensable for cutting-edge applications.

In recent years, the demand for 2,7-Bis(trifluoromethyl)-9H-carbazole has surged due to its role in next-generation optoelectronic devices. Researchers highlight its exceptional charge transport efficiency, a critical factor for improving the performance of flexible displays and energy-efficient lighting. As industries shift toward sustainable technologies, this compound aligns with the global push for green chemistry and low-power consumption materials. Its compatibility with solution-processable fabrication further reduces manufacturing costs, addressing key challenges in large-scale production.

The synthesis of CAS No. 1657076-40-8 involves precision-controlled palladium-catalyzed cross-coupling reactions, ensuring high purity (>98%) for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Notably, its thermal stability (decomposition temperature >300°C) and solubility in organic solvents like THF and DCM make it a versatile candidate for thin-film deposition processes.

Beyond electronics, 2,7-Bis(trifluoromethyl)-9H-carbazole exhibits potential in biomedical research. Its fluorescence properties enable applications in bioimaging probes, while its rigid aromatic core serves as a scaffold for drug design. Recent studies explore its utility in anticancer agent development, leveraging its ability to modulate cellular signaling pathways. However, further in vivo studies are required to validate its safety profile.

From an SEO perspective, trending queries like "carbazole derivatives for OLEDs", "synthesis of fluorinated organic compounds", and "high-performance semiconductor materials" reflect growing interest in this niche. Manufacturers and suppliers emphasize batch-to-batch consistency and regulatory compliance (e.g., REACH, ISO certifications) to meet client expectations. As AI-driven material discovery accelerates, computational models predict even broader applications for CAS No. 1657076-40-8, solidifying its position in the specialty chemicals market.

In conclusion, 2,7-Bis(trifluoromethyl)-9H-carbazole represents a paradigm shift in functional material innovation. Its multifaceted utility across electronics, healthcare, and energy sectors underscores its commercial and scientific relevance. Ongoing R&D efforts aim to optimize its synthetic routes and explore novel derivatives, ensuring its prominence in the advanced materials landscape for years to come.